Cas no 252353-18-7 (2-(Benzooxazol-2-ylsulfanyl)-propionic acid)

2-(Benzooxazol-2-ylsulfanyl)-propionic acid is a heterocyclic compound featuring a benzooxazole core linked to a propionic acid moiety via a sulfanyl bridge. This structure imparts unique reactivity and functional versatility, making it valuable in organic synthesis and pharmaceutical applications. The benzooxazole group contributes to its stability and potential as a ligand or intermediate in metal-catalyzed reactions, while the propionic acid tail enhances solubility and further derivatization potential. Its balanced lipophilicity and electron-rich aromatic system make it suitable for designing bioactive molecules or functional materials. The compound's well-defined structure allows for precise modifications, supporting its use in medicinal chemistry and material science research.

2-(Benzooxazol-2-ylsulfanyl)-propionic acid structure

252353-18-7 structure

Product Name:2-(Benzooxazol-2-ylsulfanyl)-propionic acid

CAS No:252353-18-7

MF:C₁₀H₉NO₃S

MW:223.248361349106

CID:2295788

PubChem ID:644583

Update Time:2025-06-08

2-(Benzooxazol-2-ylsulfanyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Benzooxazol-2-ylsulfanyl)-propionic acid
- 252353-18-7
- SR-01000326708-1
- 2-(1,3-benzoxazol-2-ylsulfanyl)propanoic acid
- MLS000068205
- SR-01000326708
- CHEBI:116168
- CCG-144354
- SMR000015282
- 2-(Benzo[d]oxazol-2-ylthio)propanoic acid
- CS-0333458
- AKOS000143011
- Oprea1_298441
- HMS2395L13
- Q27198900
- HMS1632C11
- AKOS017268693
- CHEMBL1540822
- 2-(Benzo[d]oxazol-2-ylthio)propanoicacid
- 2-(1,3-benzoxazol-2-ylthio)propanoic acid
- MDL： MFCD03011588
- Inchi： 1S/C10H9NO3S/c1-6(9(12)13)15-10-11-7-4-2-3-5-8(7)14-10/h2-6H,1H3,(H,12,13)
- InChI Key： MWCCDEDKPAULRG-UHFFFAOYSA-N
- SMILES： S(C1=NC2C=CC=CC=2O1)C(C(=O)O)C

Computed Properties

Exact Mass: 223.03
Monoisotopic Mass: 223.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 88.6Å²

2-(Benzooxazol-2-ylsulfanyl)-propionic acid Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT

2-(Benzooxazol-2-ylsulfanyl)-propionic acid Pricemore >>

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TRC	B353180-10mg	2-(Benzooxazol-2-ylsulfanyl)-propionic Acid	252353-18-7		10mg	$ 50.00	2022-06-07
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